2,4-Dibromo-6-ethyl-3-methoxyphenol
Overview
Description
“2,4-Dibromo-6-ethyl-3-methoxyphenol” is a chemical compound with the molecular formula C9H10Br2O2 . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Physical And Chemical Properties Analysis
The molecular weight of “2,4-Dibromo-6-ethyl-3-methoxyphenol” is 309.98 g/mol . Unfortunately, other physical and chemical properties like melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Radical Scavenging Activities
A study on molecular structure and quantum mechanical calculations of similar compounds, including (E)-4,6-dibromo-2-[(3,5-dimethylphenylimino)methyl]-3-methoxyphenol, highlighted their radical scavenging activities. These compounds were synthesized and characterized, with their free radical scavenging activities assessed using DPPH, DMPD+, and ABTS+ assays. The results showed that these compounds, particularly one of the compounds studied, demonstrated effective scavenging activities, suggesting potential applications as natural antioxidants in food and/or pharmaceutical fields (Alaşalvar et al., 2014).
Antimicrobial and Antitubercular Activity
Another research focused on the synthesis of cyclohexenone and indazole derivatives from a compound structure closely related to 2,4-Dibromo-6-ethyl-3-methoxyphenol. These synthesized compounds exhibited antimicrobial activities, with some also tested for their antitubercular activities. The findings suggest that the structural framework of such compounds can be valuable in developing new antimicrobial and antitubercular agents (Vyas et al., 2009).
Antibacterial Properties from Marine Sources
Research on bromophenol derivatives isolated from the marine red alga Rhodomela confervoides, which shares a structural resemblance to 2,4-Dibromo-6-ethyl-3-methoxyphenol, showed potent antibacterial properties. These compounds, including novel nitrogen-containing bromophenols, demonstrated strong scavenging activity against DPPH radicals and moderate activity against ABTS radicals. This indicates the potential of such compounds, derived from marine sources, as natural antioxidants with applications in food preservation and pharmaceuticals for their antibacterial properties (Li et al., 2012).
properties
IUPAC Name |
2,4-dibromo-6-ethyl-3-methoxyphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10Br2O2/c1-3-5-4-6(10)9(13-2)7(11)8(5)12/h4,12H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CETOTXJPLYAMJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C(=C1O)Br)OC)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Br2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dibromo-6-ethyl-3-methoxyphenol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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